Cas no 96356-07-9 (Ethyl 2-ethylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate)

• Product Name: Ethyl 2-ethylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate
• CAS No: 96356-07-9
• MF: C₉H₁₁N₃O₂S
• MW: 225.267540216446
• CID: 2858961
• PubChem ID: 11543129
• Update Time: 2025-06-14

Ethyl 2-ethylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 96356-07-9
• HLKYLRBQFQLDQA-UHFFFAOYSA-N
• ethyl 2-ethylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate
• GA-0241
• ethyl2-ethylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate
• DTXSID501187424
• SCHEMBL15349939
• AKOS005106413
• Ethyl 2-ethylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate

• Inchi： 1S/C9H11N3O2S/c1-3-7-11-12-5-6(8(13)14-4-2)10-9(12)15-7/h5H,3-4H2,1-2H3
• InChI Key： HLKYLRBQFQLDQA-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN2C=C(C(=O)OCC)N=C12

Computed Properties

• Exact Mass: 225.05719778Da
• Monoisotopic Mass: 225.05719778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.7Ų

Additional information on Ethyl 2-ethylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate

Research Brief on Ethyl 2-ethylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate (CAS: 96356-07-9): Recent Advances and Applications

Ethyl 2-ethylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate (CAS: 96356-07-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, providing insights into its current status and future directions.

The compound belongs to the imidazo[2,1-b][1,3,4]thiadiazole class, which is known for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The ethyl ester substitution at the 6-position enhances its lipophilicity, potentially improving its bioavailability and pharmacokinetic profile. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with advancements in green chemistry approaches reducing environmental impact.

Pharmacological studies have revealed that Ethyl 2-ethylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2), making it a potential candidate for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. Molecular docking studies further support its binding affinity to COX-2, providing a structural basis for its activity.

In addition to its anti-inflammatory properties, recent in vitro and in vivo studies have demonstrated the compound's anticancer potential. It has been found to induce apoptosis in various cancer cell lines, including breast and lung cancer, through the modulation of key signaling pathways such as PI3K/AKT and MAPK. These findings suggest its utility as a scaffold for designing novel anticancer agents, with ongoing research focusing on structural modifications to enhance efficacy and reduce toxicity.

Despite these promising results, challenges remain in the clinical translation of Ethyl 2-ethylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Ethyl 2-ethylimidazo[2,1-b][1,3,4]thiadiazole-6-carboxylate represents a versatile and pharmacologically active molecule with broad therapeutic potential. Continued research into its mechanisms of action, structure-activity relationships, and drug delivery systems will be critical in unlocking its full potential. This brief underscores the importance of interdisciplinary collaboration in advancing this compound from bench to bedside.